Cas no 2379322-58-2 (2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide)

• Product Name: 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide
• CAS No: 2379322-58-2
• MF: C₁₄H₁₅ClF₃NO
• MW: 305.723213434219
• MDL: MFCD32632162
• CID: 5075254
• Update Time: 2025-05-23

2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide

• MDL： MFCD32632162
• Inchi： 1S/C14H15ClF3NO/c15-11-8-4-7-10(14(16,17)18)12(11)13(20)19-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,19,20)
• InChI Key： AAVCYHKIFIYGMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide

2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide

The compound 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide (CAS No: 2379322-58-2) is a highly specialized organic chemical with a complex molecular structure. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and industrial materials. The molecule features a benzene ring substituted with a chlorine atom at position 2, a trifluoromethyl group at position 6, and an N-cyclohexyl amide group. These substituents contribute to its unique chemical properties, making it a valuable compound in various research and development fields.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide through multi-step processes involving Friedel-Crafts acylation and subsequent functional group transformations. Researchers have focused on optimizing reaction conditions to enhance yield and purity, ensuring the compound's reliability for downstream applications. The incorporation of the trifluoromethyl group has been shown to significantly influence the compound's electronic properties, making it an attractive candidate for use in electronic materials and advanced polymers.

One of the most promising applications of CAS No 2379322-58-2 lies in its potential as a precursor for bioactive molecules. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting its potential role in drug discovery programs targeting metabolic disorders. Additionally, its ability to form stable amide bonds makes it a versatile building block for constructing larger molecular frameworks.

In the agricultural sector, 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide has been explored as a component in herbicides and fungicides due to its ability to disrupt specific biochemical pathways in pests and pathogens. Field trials have indicated that this compound can effectively control the growth of invasive plant species without causing significant harm to non-target organisms, making it a sustainable alternative to traditional chemical agents.

From an environmental perspective, the stability and biodegradability of CAS No 2379322-58-2 have been thoroughly investigated. Research findings suggest that under aerobic conditions, the compound undergoes gradual degradation through microbial action, minimizing its long-term impact on ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, 2-Chloro-N-cyclohexyl-6-(trifluoromethyl)benzamide (CAS No: 2379322-58-2) represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in modern material science and pharmaceutical development.